Cas no 59037-64-8 (Cyclododecyl isothiocyanate)

Cyclododecyl isothiocyanate Properties

Names and Identifiers

• Cyclododecyl isothiocyanate
• isothiocyanatocyclododecane
• AKOS015840858
• NSC-129254
• VSCLPFIUOOBLQJ-UHFFFAOYSA-N
• SCHEMBL1457722
• NSC129254
• MFCD00041029
• FT-0624166
• A832124
• NSC 129254
• 59037-64-8
• CYCLODODECylisoTHIOCYANATE
• Isothiocyanatocyclododecane #
• DTXSID60207790
• Isothiocyanatocyclododecane
• DTXCID10130281
• DB-318954
• +Expand

• MDL： MFCD00041029
• InChIKey： VSCLPFIUOOBLQJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H23NS/c15-12-14-13-10-8-6-4-2-1-3-5-7-9-11-13/h13H,1-11H2
• SMILES： C1CCCCCC(CCCCC1)N=C=S
• BRN： 4733327

Computed Properties

• Exact Mass: 225.15500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 225.155
• Heavy Atom Count: 15
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• LogP: 4.76250
• PSA: 44.45000
• Refractive Index: 1.5360
• Boiling Point: 340°C at 760 mmHg
• Flash Point: 167.7°C
• Color/Form: Grayish yellow irritant liquid
• Sensitiveness: Moisture Sensitive
• Density: 0.99

Cyclododecyl isothiocyanate Security Information

• Safety Term：6.1
• Safety Instruction： S26-S36/37/39
• Packing Group：II
• Risk Phrases：R22; R36/38
• Hazardous Material transportation number：UN 2810
• PackingGroup：II
• HazardClass：6.1

Cyclododecyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%